Cas no 1805414-95-2 (5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde
• CAS No: 1805414-95-2
• MF: C₇H₃BrF₂INO
• MW: 361.910100221634
• CID: 4862453
• Update Time: 2025-05-23

5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3BrF2INO/c8-4-1-12-6(7(9)10)5(11)3(4)2-13/h1-2,7H
• InChI Key： VHAUZOKFGWIMQA-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=CN=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

Recent Advances in the Application of 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS: 1805414-95-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS: 1805414-95-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for cancer and infectious diseases. This heterocyclic aldehyde, characterized by its unique halogenated and difluoromethylated structure, offers significant potential for the construction of complex pharmacophores. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, enabling the efficient synthesis of diverse pyridine-based scaffolds with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde as a crucial building block to introduce both halogen atoms and the difluoromethyl group into the final molecule, resulting in improved target binding affinity and metabolic stability. The presence of multiple halogen atoms in this intermediate allowed for sequential functionalization, enabling the rapid exploration of structure-activity relationships (SAR) in the drug discovery process.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in the synthesis of novel quinolone-pyridine hybrids. The electron-withdrawing properties of the difluoromethyl group and the reactivity of the aldehyde functionality proved essential for constructing molecules with potent activity against drug-resistant bacterial strains. The study noted that derivatives synthesized from this intermediate showed improved membrane permeability compared to conventional quinolone antibiotics.

From a chemical biology perspective, the compound's versatility has been demonstrated in probe development for studying enzyme mechanisms. A 2024 Nature Chemical Biology paper described its incorporation into activity-based probes targeting cysteine proteases, where the electrophilic aldehyde group served as a warhead for covalent modification of the active site. The bromo and iodo substituents provided convenient handles for subsequent bioconjugation, enabling the creation of multifunctional probes for proteomic studies.

The synthetic accessibility of 5-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde has also attracted attention in materials science applications. Recent work published in ACS Applied Materials & Interfaces (2023) explored its use in constructing luminescent metal-organic frameworks (MOFs), where the pyridine moiety served as a coordination site for metal ions while the aldehyde group allowed for post-synthetic modification. The difluoromethyl group was found to significantly influence the photophysical properties of the resulting materials.

Looking forward, the unique combination of functional groups in this compound positions it as a valuable tool for medicinal chemistry. Current research efforts are focusing on expanding its applications in fragment-based drug discovery and the development of covalent inhibitors. The compound's commercial availability (through suppliers like Combi-Blocks and Sigma-Aldrich) and well-established synthetic routes suggest it will continue to play an important role in chemical biology and pharmaceutical research in the coming years.